Cas no 1920-66-7 (2-Chloro-5-nitropyrimidin-4-amine)

2-Chloro-5-nitropyrimidin-4-amine is a heterocyclic organic compound featuring a pyrimidine core substituted with chloro, nitro, and amine functional groups. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of nucleoside analogs and biologically active molecules. Its reactive chloro and nitro groups facilitate further functionalization, enabling precise modifications for targeted applications. The amine group enhances solubility and provides a site for additional derivatization. With high purity and stability under controlled conditions, it is suitable for research and industrial-scale processes requiring consistent reactivity. Its structural properties make it valuable for medicinal chemistry and material science applications.
2-Chloro-5-nitropyrimidin-4-amine structure
1920-66-7 structure
Product Name:2-Chloro-5-nitropyrimidin-4-amine
CAS No:1920-66-7
MF:C4H3ClN4O2
MW:174.545218706131
MDL:MFCD00127771
CID:182390
PubChem ID:329763000
Update Time:2025-05-27

2-Chloro-5-nitropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-chloro-5-nitropyrimidine
    • 2-Chloro-5-nitro-pyrimidin-4-ylamine
    • C4H3ClN4O2
    • 2-Chlor-5-nitro-pyrimidin-4-ylamin
    • 2-chloro-4-amino-5-nitro-pyrimidine
    • 4-amino-5-nitro-2-chloropyrimidine
    • 4-Pyrimidinamine,2-chloro-5-nitro
    • F1930-0037
    • IFLAB-BB F1930-0037
    • 2-CHLORO-5-NITROPYRIMIDIN-4-AMINE
    • 2-CHLORO-5-NITRO-4-PYRIMIDINAMINE
    • 2-Chloro-5-nitropyrimidine-4-amine
    • 2-Chloro-5-nitro-6-aminopyrimidine
    • 2-Chloro-4-aMino-5-nitropyriMidine
    • 2-chloro-5-nitropyriMidine-4-aMino
    • 4-Pyrimidinamine, 2-chloro-5-nitro-
    • NSC40838
    • EINECS 217-648-7
    • 2-Chloro-5-nitro-4-pyrimidinylamine
    • AI3-52033
    • NSC-40838
    • DTXSID00172756
    • 4-Pyrimidinamine,2-chloro-5-nitro-
    • 4-Amino-2-chloro-5-nitropyrimidine, 95%
    • MFCD00127771
    • W-206416
    • AMY5243
    • SCHEMBL1194395
    • 2-Chloro-5-nitro-pyrimidin-4-amine
    • EN300-30956
    • NSC 40838
    • 1920-66-7
    • AB03545
    • CS-W017486
    • FT-0651384
    • AKOS000320462
    • AB00514067-03
    • Z317062700
    • NCGC00339205-01
    • GS-5602
    • NS00026265
    • SY019860
    • 2-Chloro-5-nitropyrimidin-4-ylamine
    • DB-049857
    • 2-Chloro-5-nitropyrimidin-4-amine
    • MDL： MFCD00127771
    • Inchi： 1S/C4H3ClN4O2/c5-4-7-1-2(9(10)11)3(6)8-4/h1H,(H2,6,7,8)
    • InChI Key： RZGOEIWDMVQJBQ-UHFFFAOYSA-N
    • SMILES： ClC1=NC=C(C(N)=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 173.99400
  • Monoisotopic Mass: 173.9944530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.2
  • Topological Polar Surface Area: 97.6Ų

Experimental Properties

  • Melting Point: 221-226 °C
  • Boiling Point: 446°C at 760 mmHg
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 97.62000
  • LogP: 1.72480

2-Chloro-5-nitropyrimidin-4-amine Security Information

2-Chloro-5-nitropyrimidin-4-amine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-5-nitropyrimidin-4-amine Pricemore >>

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2-Chloro-5-nitropyrimidin-4-amine Production Method

2-Chloro-5-nitropyrimidin-4-amine Related Literature

  • 1. 126. Pteridines. Part II. The synthesis of some α-(5-nitro-4-pyrimidylamino)-ketones and their conversion into 7 : 8-dihydropteridines and pteridines
    W. R. Boon,W. G. M. Jones J. Chem. Soc. 1951 591
  • 2. 103. Pteridine studies. Part I. Pteridine, and 2- and 4-amino- and 2- and 4-hydroxy-pteridines
    Adrien Albert,D. J. Brown,Gordon Cheeseman J. Chem. Soc. 1951 474
  • 3. Purine studies. Part X. Further synthetic approaches to purines for the amplification of phleomycin activity against E. coli
    Rodney J. Badger,Desmond J. Brown,John H. Lister J. Chem. Soc. Perkin Trans. 1 1974 152
  • 4. 559. Some NN′-dipyrimidinylalkylenediamines and related compounds
    E. W. Parnell J. Chem. Soc. 1962 2856

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